Cas no 2408975-91-5 (tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate)

• Product Name: tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate
• CAS No: 2408975-91-5
• MF: C₁₁H₁₉N₃O₃
• MW: 241.286862611771
• CID: 6572739
• PubChem ID: 165703082
• Update Time: 2025-06-16

tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548690
• 2408975-91-5
• tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate

• Inchi： 1S/C11H19N3O3/c1-11(2,3)17-10(16)12-9-5-7-14(13-9)6-4-8-15/h5,7,15H,4,6,8H2,1-3H3,(H,12,13,16)
• InChI Key： DJRZJXGUYDVXHS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN(CCCO)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 241.14264148g/mol
• Monoisotopic Mass: 241.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.4Ų

Additional information on tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate

Introduction to Tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate (CAS No. 2408975-91-5)

Tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate, with the chemical formula C₁₂H₁₉N₃O₃, is a compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2408975-91-5, belongs to a class of molecules that exhibit promising biological activities. The structure of this compound incorporates several key functional groups, including a tert-butyl group, a N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl] moiety, and a carbamate group, which collectively contribute to its unique chemical and biological properties.

The tert-butyl group is known for its steric hindrance, which can influence the reactivity and binding affinity of the molecule. This feature makes it particularly useful in the design of enzyme inhibitors and other pharmacological agents. The pyrazole ring, a heterocyclic aromatic compound, is another critical component of this molecule. Pyrazole derivatives are widely studied for their potential applications in medicine due to their ability to interact with various biological targets. Specifically, the N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl] moiety suggests that this compound may have interactions with enzymes or receptors that are sensitive to pyrazole-based structures.

The carbamate group in Tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate introduces an additional layer of functionality, which can affect both the solubility and reactivity of the compound. Carbamates are known for their role in various biological processes, including neurotransmitter metabolism and signal transduction. The presence of a hydroxyl group in the 3-position of the pyrazole ring further enhances the potential biological activity of this molecule by increasing its polarity and hydrogen bonding capabilities.

In recent years, there has been growing interest in developing novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. Tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate has been investigated for its potential role in these areas due to its unique structural features. Studies have shown that pyrazole derivatives can act as inhibitors of various kinases and other enzymes involved in disease progression. The tert-butyl group's steric bulk may help in optimizing binding interactions with target proteins, leading to more effective inhibition.

The hydroxyl propyl side chain in the N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl] moiety also plays a crucial role in determining the pharmacokinetic properties of this compound. Hydroxyl groups are known to enhance water solubility, which is essential for oral bioavailability and tissue distribution. Additionally, hydroxyl groups can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. These properties make Tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate a promising candidate for further development as a therapeutic agent.

Recent research has highlighted the importance of structure-activity relationships (SAR) in the design of novel bioactive compounds. Tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate exemplifies how modifications at specific positions within a molecular framework can significantly impact biological activity. For instance, studies have shown that replacing the tert-butyl group with other substituents can alter the potency and selectivity of the compound towards specific biological targets. Similarly, variations in the pyrazole ring or the hydroxypropyl side chain can lead to significant changes in pharmacological properties.

The synthesis of Tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate involves several key steps that highlight its complexity as a molecular entity. The introduction of the pyrazole ring typically requires condensation reactions between hydrazine derivatives and ketones or aldehydes under controlled conditions. Subsequent functionalization with the hydroxypropyl group and carbamate moiety further elaborates the molecular structure. These synthetic steps require careful optimization to ensure high yields and purity, which are essential for subsequent biological testing.

In conclusion, Tert-butyl N-[1-(3-hydroxypropyl)-1H-pyrazol-3-yl]carbamate (CAS No. 2408975-91-5) is a structurally complex compound with significant potential for applications in pharmaceutical research. Its unique combination of functional groups makes it a versatile scaffold for developing novel bioactive molecules. The ongoing studies on this compound highlight its importance as a lead structure for further exploration in drug discovery efforts aimed at treating various diseases.